5-Cyano-2-phenyl-benzo[b]furan

• CAS No.: 79008-77-8
• Molecular Formula: C15H9NO
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-phenyl-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C15H9NO/c16-10-11-6-7-14-13(8-11)9-15(17-14)12-4-2-1-3-5-12/h1-9H
• InChI Key: AJLXGBHFRPBXAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(O2)C=CC(=C3)C#N

Description

5-Cyano-2-phenyl-benzo[b]furan is a useful research compound. Its molecular formula is C15H9NO and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The general procedure was used to convert phenylacetylene and 4-cyano-2-iodophenol to the title product. Purification by flash chromatography (15% ethyl acetate in hexanes as the eluent) gave the analytically pure product as a white solid (421 mg, 96% yield). 1H NMR (300 MHz, CDCl3) δ 7.88-7.82 (m, 3H), 7.58-7.40 (m, 5H), 7.01 (s, 1H). 13C NMR (75 MHz, CDCl3) δ 158.30, 156.41, 129.85, 129.55, 129.23, 128.98, 127.84, 125.72, 125.22, 119.49, 112.25, 106.85, 100.72. Anal. Calcd. for C15H9NO: C, 82.18; H, 4.14; N, 6.39. Found C, 82.04; H, 4.21; N, 6.21. m.p.: 143-145° C.